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Compound of Interest

Compound Name: TCS 2314

Cat. No.: B15603953

Audience: Researchers, scientists, and drug development professionals.

Introduction TCS 2314 is a potent and selective antagonist of the integrin very late antigen-4
(VLA-4; 0431), with an IC50 value of 4.4 nM.[1][2][3] By inhibiting VLA-4, TCS 2314 effectively
blocks the activation and recruitment of inflammatory cells, making it a valuable tool for
research in immunology, inflammation, and related therapeutic areas.[1][2][3] Accurate and
consistent preparation of a stock solution is the first critical step for reliable experimental
results. Dimethyl sulfoxide (DMSO) is the recommended solvent for TCS 2314, demonstrating
high solubility.[2][4][5] This document provides a detailed protocol for the preparation, storage,
and handling of TCS 2314 stock solutions in DMSO.

Quantitative Data Summary

The key properties of TCS 2314 are summarized in the table below. Note that the batch-
specific molecular weight, found on the product vial or Certificate of Analysis, should always be
used for precise calculations.
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Parameter Value Reference

2-[1-[(3S)-4-[2-[4-[(2-

methylphenyl)carbamoylamino]

IUPAC Name phenyl]lacetyllmorpholine-3- [4]
carbonyl]piperidin-4-yl]acetic
acid
Molecular Formula C28H34N40s [1103114]
Molecular Weight 522.59 g/mol [11[31[5]
CAS Number 317353-73-4 [1][2][4]
Purity >98% by HPLC [21[5]
Solubility in DMSO <52.26 mg/mL; < 100 mM [1][5]
Solubility in Ethanol < 26.13 mg/mL; <50 mM [5]

Room Temperature (RT) or
Storage (Solid) -20°C for long-term (monthsto  [1][4]

years)

) -20°C for up to 1 month; -80°C
Storage (DMSO Solution) [1]
for up to 6 months

Experimental Protocol: Preparing a 10 mM Stock
Solution

This protocol details the preparation of a 10 mM stock solution of TCS 2314 in DMSO. The final
concentration can be adjusted based on experimental needs.

Materials:
e TCS 2314 powder (batch-specific molecular weight noted)
e Anhydrous or low-water content Dimethyl Sulfoxide (DMSO)

 Sterile, tightly sealed vials (e.g., amber glass or polypropylene cryovials)
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o Calibrated analytical balance

e Precision micropipettes and sterile tips

o \ortex mixer

e Sonicator (optional)

o Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant
gloves

Procedure:

e Pre-dissolution Preparation:

o Before opening, allow the vial of TCS 2314 powder to equilibrate to room temperature for
at least 60 minutes. This prevents condensation of atmospheric moisture onto the
compound.

o Ensure that the DMSO used is anhydrous, as DMSO is highly hygroscopic and absorbed
water can significantly reduce the solubility of the compound.[6] Use a fresh, sealed bottle
of anhydrous DMSO for best results.[6]

e Calculation:

o To prepare a 10 mM stock solution, the required mass of TCS 2314 and volume of DMSO
must be calculated. The formula for this calculation is: Mass (mg) = Desired Concentration
(mM) x Volume (mL) x Molecular Weight ( g/mol )

o Example Calculation for 1 mL of 10 mM stock solution:

» Mass (mg) =10 mM x 1 mL x 522.59 g/mol / 1000 = 5.23 mg

o Therefore, you will need to weigh 5.23 mg of TCS 2314 and dissolve it in 1 mL of
anhydrous DMSO.

o Dissolution:
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o Carefully weigh the calculated amount of TCS 2314 powder and place it into a sterile vial.
o Add the calculated volume of anhydrous DMSO to the vial.

o Tightly cap the vial and vortex thoroughly for 2-5 minutes until the solid is completely
dissolved.[6]

o Visually inspect the solution against a light source to ensure there are no visible
particulates.

o If dissolution is slow, brief sonication (5-10 minutes) or gentle warming of the solution (to
37°C) can be used to aid dissolution.[6]

» Storage and Aliquoting:

o For optimal stability and to avoid repeated freeze-thaw cycles, it is highly recommended to
aliquot the stock solution into smaller, single-use volumes in tightly sealed vials.[6]

o Store the aliquots at -20°C for short-term use (up to one month) or at -80°C for long-term
storage (up to six months).[1]

o Clearly label all aliquots with the compound name, concentration, date of preparation, and
solvent.

Safety Precautions:
e Always handle TCS 2314 and DMSO in a well-ventilated area or a chemical fume hood.
o Wear appropriate PPE, including gloves, safety glasses, and a lab coat.

 DMSO can facilitate the absorption of chemicals through the skin. Avoid direct contact. If
contact occurs, wash the affected area thoroughly with water.

Visualizations

The following diagrams illustrate the experimental workflow for stock solution preparation and
the biological mechanism of TCS 2314.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b15603953?utm_src=pdf-body
https://www.benchchem.com/pdf/impact_of_hygroscopic_DMSO_on_TCS_1102_solubility.pdf
https://www.benchchem.com/pdf/impact_of_hygroscopic_DMSO_on_TCS_1102_solubility.pdf
https://www.benchchem.com/pdf/impact_of_hygroscopic_DMSO_on_TCS_1102_solubility.pdf
https://www.abmole.com/products/tcs-2314.html
https://www.benchchem.com/product/b15603953?utm_src=pdf-body
https://www.benchchem.com/product/b15603953?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Preparation

Equilibrate TCS 2314
to Room Temperature

alculate Mass
& Volume

Weigh TCS 2314 Powder

Dissalution

Add Anhydrous DMSO

l

Vortex / Sonicate
Until Dissolved

l

Visually Inspect
for Particulates

Solution is Clear

Storage
y

Aliquot into
Single-Use Vials

.

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing TCS 2314 stock solution.
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Caption: Mechanism of action of TCS 2314 as a VLA-4 antagonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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